Cas no 1918940-17-6 (tert-butyl 2-2-(methylamino)ethylbenzoate)
tert-butyl 2-2-(methylamino)ethylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 2-[2-(methylamino)ethyl]benzoate
- 1918940-17-6
- EN300-25211175
- tert-butyl 2-2-(methylamino)ethylbenzoate
-
- Inchi: 1S/C14H21NO2/c1-14(2,3)17-13(16)12-8-6-5-7-11(12)9-10-15-4/h5-8,15H,9-10H2,1-4H3
- InChI Key: ZWAVFFZMSJTXJG-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1CCNC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 235.157228913g/mol
- Monoisotopic Mass: 235.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 38.3Ų
tert-butyl 2-2-(methylamino)ethylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-25211175-1g |
tert-butyl 2-[2-(methylamino)ethyl]benzoate |
1918940-17-6 | 1g |
$857.0 | 2023-09-15 | ||
| Enamine | EN300-25211175-5g |
tert-butyl 2-[2-(methylamino)ethyl]benzoate |
1918940-17-6 | 5g |
$2485.0 | 2023-09-15 | ||
| Enamine | EN300-25211175-10g |
tert-butyl 2-[2-(methylamino)ethyl]benzoate |
1918940-17-6 | 10g |
$3683.0 | 2023-09-15 | ||
| Enamine | EN300-25211175-0.05g |
tert-butyl 2-[2-(methylamino)ethyl]benzoate |
1918940-17-6 | 95% | 0.05g |
$719.0 | 2024-06-19 | |
| Enamine | EN300-25211175-0.1g |
tert-butyl 2-[2-(methylamino)ethyl]benzoate |
1918940-17-6 | 95% | 0.1g |
$755.0 | 2024-06-19 | |
| Enamine | EN300-25211175-0.25g |
tert-butyl 2-[2-(methylamino)ethyl]benzoate |
1918940-17-6 | 95% | 0.25g |
$789.0 | 2024-06-19 | |
| Enamine | EN300-25211175-0.5g |
tert-butyl 2-[2-(methylamino)ethyl]benzoate |
1918940-17-6 | 95% | 0.5g |
$823.0 | 2024-06-19 | |
| Enamine | EN300-25211175-1.0g |
tert-butyl 2-[2-(methylamino)ethyl]benzoate |
1918940-17-6 | 95% | 1.0g |
$857.0 | 2024-06-19 | |
| Enamine | EN300-25211175-2.5g |
tert-butyl 2-[2-(methylamino)ethyl]benzoate |
1918940-17-6 | 95% | 2.5g |
$1680.0 | 2024-06-19 | |
| Enamine | EN300-25211175-5.0g |
tert-butyl 2-[2-(methylamino)ethyl]benzoate |
1918940-17-6 | 95% | 5.0g |
$2485.0 | 2024-06-19 |
tert-butyl 2-2-(methylamino)ethylbenzoate Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on tert-butyl 2-2-(methylamino)ethylbenzoate
Comprehensive Overview of tert-butyl 2-2-(methylamino)ethylbenzoate (CAS No. 1918940-17-6): Properties, Applications, and Industry Insights
The chemical compound tert-butyl 2-2-(methylamino)ethylbenzoate (CAS No. 1918940-17-6) has garnered significant attention in pharmaceutical and organic synthesis research due to its unique structural properties and versatile applications. As a benzoate ester derivative, it serves as a critical intermediate in the development of bioactive molecules, particularly in the design of drug candidates targeting neurological and metabolic disorders. Its molecular framework, featuring a tert-butyl ester group and a methylaminoethyl side chain, offers exceptional stability and reactivity, making it a preferred choice for modern synthetic methodologies.
In recent years, the demand for high-purity intermediates like tert-butyl 2-2-(methylamino)ethylbenzoate has surged, driven by advancements in small-molecule therapeutics and peptide-based drug development. Researchers frequently explore its role in structure-activity relationship (SAR) studies, where its modular design allows for precise modifications to enhance pharmacokinetic profiles. This aligns with the growing trend of personalized medicine, where tailored molecular structures are essential for optimizing therapeutic outcomes.
From a synthetic chemistry perspective, CAS No. 1918940-17-6 exemplifies the importance of protective group strategies. The tert-butyl moiety shields reactive functional groups during multi-step syntheses, a technique widely adopted in the production of API intermediates. This property is particularly relevant in the context of green chemistry, as it minimizes side reactions and improves yield efficiency—a key concern for sustainable manufacturing practices.
The compound’s solubility profile and lipophilicity also make it a subject of interest in formulation science. With the pharmaceutical industry increasingly focusing on oral bioavailability enhancement, tert-butyl 2-2-(methylamino)ethylbenzoate serves as a model for studying prodrug design strategies. Its balanced partition coefficient (LogP) enables efficient membrane permeation, addressing one of the most searched challenges in drug delivery: overcoming the blood-brain barrier (BBB).
Quality control and analytical characterization of 1918940-17-6 are equally critical. Techniques such as HPLC purity testing, mass spectrometry, and NMR spectroscopy are routinely employed to verify its structural integrity. These protocols resonate with the industry’s shift toward QbD (Quality by Design) principles, ensuring compliance with stringent regulatory standards like ICH guidelines.
Beyond pharmaceuticals, tert-butyl 2-2-(methylamino)ethylbenzoate finds niche applications in material science, particularly in the synthesis of functional polymers with stimuli-responsive properties. Its amine functionality allows for covalent conjugation with other monomers, enabling the creation of smart materials for biomedical devices—a topic trending in nanotechnology forums.
In summary, CAS No. 1918940-17-6 represents a convergence of innovation across multiple disciplines. Its adaptability to catalytic asymmetric synthesis, relevance in drug discovery pipelines, and compatibility with continuous flow chemistry underscore its value in contemporary research. As the scientific community continues to explore structure-driven optimization, this compound remains a cornerstone for breakthroughs in precision chemistry.
1918940-17-6 (tert-butyl 2-2-(methylamino)ethylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)